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Compound of Interest

Compound Name: Sudan I

Cat. No.: B15565820 Get Quote

The synthesis of Sudan I (1-phenylazo-2-naphthol) is a classic example of an azo coupling

reaction, which falls under the broader category of electrophilic aromatic substitution. The

process involves two primary stages:

Diazotization: Aniline is converted into a diazonium salt by treating it with nitrous acid (HNO₂)

in cold conditions (typically 0-5 °C). Nitrous acid is generated in situ by reacting sodium

nitrite (NaNO₂) with a strong acid like hydrochloric acid (HCl). The resulting

benzenediazonium chloride is a weak electrophile.

Azo Coupling: The diazonium salt is then coupled with an electron-rich aromatic compound,

in this case, 2-naphthol (β-naphthol). The 2-naphthol is typically dissolved in an alkaline

solution (e.g., sodium hydroxide) to form the more reactive phenoxide ion. The electrophilic

diazonium ion attacks the electron-rich naphthoxide ion, usually at the C1 position, to form

the azo compound, Sudan I.

Reactant and Product Data
For any laboratory procedure, understanding the properties and hazards of all chemicals is

critical.

Table 1: Physicochemical and Safety Data for Key Compounds
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Compound Formula
Molar Mass (

g/mol )

Melting Point

(°C)
Key Hazards

Aniline C₆H₅NH₂ 93.13 -6

Toxic if

swallowed,

inhaled, or in

contact with skin;

Suspected

carcinogen and

mutagen;

Causes serious

eye damage.[1]

[2][3]

Sodium Nitrite NaNO₂ 69.00 271

Oxidizer; Toxic if

swallowed;

Causes serious

eye irritation;

Very toxic to

aquatic life.[4][5]

[6]

2-Naphthol C₁₀H₈O 144.17 121-123

Harmful if

swallowed or

inhaled; Causes

serious eye

irritation; Very

toxic to aquatic

life.[7][8][9][10]

[11]

Benzenediazoniu

m chloride
C₆H₅N₂Cl 140.57 Decomposes

Unstable,

especially when

dry or heated;

potentially

explosive.[12]

Must be used

immediately in

situ.
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Sudan I C₁₆H₁₂N₂O 248.28 131-133

Suspected

carcinogen; May

cause skin

sensitization.[13]

[14][15]

General Experimental Workflow
The following outlines a generalized workflow for this type of synthesis. It is not a protocol. All

steps must be performed by trained professionals in a properly equipped chemical fume hood

with appropriate personal protective equipment.

Diazotization of Aniline:

Aniline is dissolved in aqueous hydrochloric acid.

The solution is cooled to 0-5 °C in an ice-salt bath. Maintaining this low temperature is

crucial as the diazonium salt is unstable at higher temperatures.[16]

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the aniline

hydrochloride solution. The addition must be slow to control the exothermic reaction and

maintain the temperature below 5 °C.

The reaction mixture is stirred for a short period in the cold to ensure complete formation

of the benzenediazonium chloride solution. The resulting solution should be used

immediately in the next step.

Preparation of Coupling Agent:

In a separate beaker, 2-naphthol is dissolved in an aqueous sodium hydroxide solution.

This deprotonates the hydroxyl group to form the sodium naphthoxide, which is more

reactive towards the diazonium salt.

Azo Coupling Reaction:

The cold benzenediazonium chloride solution is slowly added to the cold 2-naphthol

solution with vigorous stirring.
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An intensely colored orange-red precipitate of Sudan I should form immediately.

The mixture is stirred in the ice bath for a period to ensure the reaction goes to

completion.

Isolation and Purification:

The crude Sudan I precipitate is collected by vacuum filtration.

The solid is washed with cold water to remove inorganic salts and other water-soluble

impurities.

The crude product is typically purified by recrystallization from a suitable solvent, such as

glacial acetic acid or ethanol, to yield the final product.

The purified product is dried under vacuum.
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Stage 1: Diazotization

Stage 2: Azo Coupling

Stage 3: Isolation & Purification
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Caption: General workflow for the synthesis of Sudan I.
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Critical Safety Considerations
Personal Protective Equipment (PPE): A chemical-resistant lab coat, nitrile gloves, and

splash-proof safety goggles are mandatory at all times. All manipulations must be performed

inside a certified chemical fume hood.

Chemical Hazards:

Aniline: Is toxic and a suspected carcinogen.[3][17] It can be absorbed through the skin.

All contact should be avoided.

Sodium Nitrite: Is a strong oxidizer and toxic if ingested.[18][19] It should not be mixed

with combustible materials.

Acids/Bases: Concentrated HCl and NaOH are corrosive and should be handled with

extreme care.

Sudan I: Is a suspected carcinogen and potential skin sensitizer.[13][14] Inhalation of the

dust and skin contact should be minimized.

Reaction Control: The diazotization reaction is exothermic and produces an unstable

intermediate. Strict temperature control (0-5 °C) is essential to prevent decomposition of the

diazonium salt, which can release nitrogen gas and potentially lead to uncontrolled side

reactions. Diazonium salts should never be isolated in a dry state as they can be explosive.

[12]

Waste Disposal: All chemical waste, including filtrate and leftover reagents, must be

disposed of according to institutional and local environmental regulations for hazardous

chemical waste. Azo dyes are environmental pollutants and should not be discharged into

the sewer system.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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